7-ethyl-1H-1,8-naphthyridin-2-one

• Molecular Formula: C10H10N2O
• Molecular Weight: 174.20 g/mol
• IUPAC Name: 7-ethyl-1H-1,8-naphthyridin-2-one
• InChI: InChI=1S/C10H10N2O/c1-2-8-5-3-7-4-6-9(13)12-10(7)11-8/h3-6H,2H2,1H3,(H,11,12,13)
• InChI Key: GHWKPWDWQJYGES-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC2=C(C=C1)C=CC(=O)N2

Description

7-Ethyl-1H-1,8-naphthyridin-2-one is a heterocyclic compound belonging to the naphthyridine family. Naphthyridines are known for their diverse biological activities and photochemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1,8-naphthyridines, including 7-ethyl-1H-1,8-naphthyridin-2-one, can be achieved through various methods:

Multicomponent Reactions (MCR): These reactions involve the combination of multiple reactants to form complex molecular architectures.

Friedländer Approach: This method uses green strategies and involves the cyclization of intermediates to form the naphthyridine core.

Metal-Catalyzed Synthesis: Transition metals like palladium can catalyze the formation of naphthyridines through various coupling reactions.

Ring Expansion Reactions: These involve the expansion of smaller ring systems to form the naphthyridine structure.

Industrial Production Methods: Industrial production of 1,8-naphthyridines often employs scalable methods such as metal-catalyzed synthesis and multicomponent reactions due to their efficiency and high yields .

Types of Reactions:

Oxidation: Naphthyridines can undergo oxidation reactions to form various oxidized derivatives.

Reduction: Reduction reactions can convert naphthyridines into their reduced forms, often using reagents like sodium borohydride.

Substitution: Naphthyridines can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Sodium borohydride and lithium aluminum hydride are frequently used reducing agents.

Substitution: Halogenated reagents and nucleophiles are often employed in substitution reactions.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield naphthyridine oxides, while reduction can produce naphthyridine hydrides .

Scientific Research Applications

7-Ethyl-1H-1,8-naphthyridin-2-one has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Naphthyridines are studied for their potential as enzyme inhibitors and their interactions with biological macromolecules.

Medicine: Compounds containing the naphthyridine core, such as gemifloxacin, are used in the treatment of bacterial infections.

Industry: Naphthyridines are used in the development of light-emitting diodes, dye-sensitized solar cells, and molecular sensors.

Mechanism of Action

The mechanism of action of 7-ethyl-1H-1,8-naphthyridin-2-one involves its interaction with specific molecular targets. For instance, naphthyridines can bind to metal ions, forming complexes that exhibit unique photophysical properties . Additionally, they can act as enzyme inhibitors by binding to active sites and interfering with enzymatic activity .

Comparison with Similar Compounds

1,5-Naphthyridine: Another isomer of naphthyridine with different nitrogen atom arrangements.

2,7-Difunctionalized-1,8-naphthyridines:

Uniqueness: 7-Ethyl-1H-1,8-naphthyridin-2-one is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Its ethyl group at the 7-position can influence its reactivity and interactions with other molecules .